Cas no 642085-22-1 (4-Isoxazolecarboxamide,N-[4-fluoro-3-[(pyrazinyloxy)methyl]phenyl]-3-methyl-5-phenyl-)

• Product Name: 4-Isoxazolecarboxamide,N-[4-fluoro-3-[(pyrazinyloxy)methyl]phenyl]-3-methyl-5-phenyl-
• CAS No: 642085-22-1
• MF: C₂₂H₁₇FN₄O₃
• MW: 404.393788099289
• CID: 424623
• Update Time: 2024-01-29

4-Isoxazolecarboxamide,N-[4-fluoro-3-[(pyrazinyloxy)methyl]phenyl]-3-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxamide,N-[4-fluoro-3-[(pyrazinyloxy)methyl]phenyl]-3-methyl-5-phenyl-
• 4-Isoxazolecarboxamide, N-[4-fluoro-3-[(2-pyrazinyloxy)methyl]phenyl]-3-methyl-5-phenyl-

• Inchi： 1S/C22H17FN4O3/c1-14-20(21(30-27-14)15-5-3-2-4-6-15)22(28)26-17-7-8-18(23)16(11-17)13-29-19-12-24-9-10-25-19/h2-12H,13H2,1H3,(H,26,28)
• InChI Key： POXSIMFSBIWTMS-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=C(C(NC2=CC=C(F)C(COC3=NC=CN=C3)=C2)=O)C(C)=N1

Computed Properties

• Exact Mass: 404.12861

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 532.5±50.0 °C(Predicted)
• PSA: 90.14
• pka: 10.68±0.70(Predicted)